Cas no 29204-77-1 (Adenosine,N-(4-methoxyphenyl)-)
29204-77-1 structure
Product Name:Adenosine,N-(4-methoxyphenyl)-
CAS No:29204-77-1
MF:C17H19N5O5
MW:373.363263368607
CID:288418
PubChem ID:332073
Update Time:2025-04-19
Adenosine,N-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Adenosine,N-(4-methoxyphenyl)-
- 9H-purin-6-amine, N-(4-methoxyphenyl)-9-pentofuranosyl-
- 2-(hydroxymethyl)-5-[6-(4-methoxyanilino)purin-9-yl]oxolane-3,4-diol
- NSC327924
- 29204-77-1
- N-(4-Methoxyphenyl)-9-pentofuranosyl-9H-purin-6-amine
- DTXSID90318242
- NSC-327924
- NSC337774
- NSC-337774
-
- Inchi: 1S/C17H19N5O5/c1-26-10-4-2-9(3-5-10)21-15-12-16(19-7-18-15)22(8-20-12)17-14(25)13(24)11(6-23)27-17/h2-5,7-8,11,13-14,17,23-25H,6H2,1H3,(H,18,19,21)
- InChI Key: DHSVZMSVSTXYCS-UHFFFAOYSA-N
- SMILES: O1C(CO)C(C(C1N1C=NC2C(=NC=NC1=2)NC1C=CC(=CC=1)OC)O)O
Computed Properties
- Exact Mass: 373.139
- Monoisotopic Mass: 373.139
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 494
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 135Ų
Experimental Properties
- Density: 1.65
- Boiling Point: 713.5°Cat760mmHg
- Flash Point: 385.3°C
- Refractive Index: 1.75
- PSA: 134.78000
- LogP: 0.26300
Adenosine,N-(4-methoxyphenyl)- Related Literature
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
29204-77-1 (Adenosine,N-(4-methoxyphenyl)-) Related Products
- 60209-41-8(9H-Purin-6-amine, 9-b-D-arabinofuranosyl-N-methyl-)
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- 1867-73-8(N6-Methyladenosine)
- 2620-62-4(N6,N6-Dimethyladenosine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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